Cas no 2138411-62-6 (1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine)
1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-739737
- 1-(5-bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine
- 2138411-62-6
- 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine
-
- Inchi: 1S/C12H18BrN3/c1-8-3-9(2)5-12(14,4-8)11-15-6-10(13)7-16-11/h6-9H,3-5,14H2,1-2H3
- InChI Key: NCCWFSWGRRWIID-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C2(CC(C)CC(C)C2)N)=NC=1
Computed Properties
- Exact Mass: 283.06841g/mol
- Monoisotopic Mass: 283.06841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.8Ų
1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739737-1.0g |
1-(5-bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine |
2138411-62-6 | 1g |
$0.0 | 2023-06-06 |
1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine
Comprehensive Overview of 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine (CAS No. 2138411-62-6)
The compound 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine (CAS No. 2138411-62-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 5-bromopyrimidine moiety and a 3,5-dimethylcyclohexylamine group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. The presence of a bromine atom at the 5-position of the pyrimidine ring enhances the reactivity of this compound, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecules for targeted therapy and precision medicine, aligning with current trends in personalized healthcare.
From a synthetic perspective, 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine offers several advantages. Its cyclohexylamine scaffold contributes to improved pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability. This characteristic is particularly relevant in the design of CNS-active drugs, a hot topic in neuroscience research. Additionally, the dimethyl substitution on the cyclohexane ring introduces steric hindrance, which can be leveraged to modulate selectivity in enzyme inhibition.
The compound's CAS number 2138411-62-6 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These quality control measures are critical given the growing emphasis on reproducibility in scientific research—a frequently discussed issue in academic and industrial circles.
Environmental considerations are also shaping the discourse around compounds like 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine. The pharmaceutical industry is actively seeking green chemistry approaches to synthesize such intermediates, minimizing waste and energy consumption. This aligns with broader sustainability goals and responds to increasing consumer awareness about eco-friendly manufacturing processes.
In the context of intellectual property, 2138411-62-6 has been referenced in several patent applications related to heterocyclic compounds with therapeutic potential. Its structural motif appears in claims covering treatments for inflammatory disorders and metabolic diseases—areas receiving substantial investment in the current healthcare landscape. The compound's drug-likeness parameters, calculated using Lipinski's rule of five, further support its utility in lead optimization programs.
Looking ahead, the scientific community anticipates expanded applications for 1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine in combinatorial chemistry and high-throughput screening platforms. As artificial intelligence transforms molecular design, compounds with well-characterized properties like this bromopyrimidine derivative will become increasingly valuable for in silico modeling and virtual screening initiatives.
2138411-62-6 (1-(5-Bromopyrimidin-2-yl)-3,5-dimethylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)